Cas no 887568-33-4 (4-Bromo-3,6-dichloro (1H)indazole)

• Product Name: 4-Bromo-3,6-dichloro (1H)indazole
• CAS No: 887568-33-4
• MF: C₇H₃BrCl₂N₂
• MW: 265.922118425369
• CID: 3152760
• PubChem ID: 24728478
• Update Time: 2025-08-05

4-Bromo-3,6-dichloro (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,6-dichloro (1H)indazole
• DB-205818
• 887568-33-4
• 4-Bromo-3,6-dichloro(1h)indazole
• 4-Bromo-3,6-dichloro-1H-indazole
• CS-0366766
• 4-bromo-3,6-dichloro-2H-indazole

• Inchi： 1S/C7H3BrCl2N2/c8-4-1-3(9)2-5-6(4)7(10)12-11-5/h1-2H,(H,11,12)
• InChI Key： PWDYCKSNUODWBA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C1=C(NN=2)Cl)Cl

Computed Properties

• Exact Mass: 263.88567g/mol
• Monoisotopic Mass: 263.88567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-Bromo-3,6-dichloro (1H)indazole

4-Bromo-3,6-dichloro (1H)indazole: A Comprehensive Overview of CAS No. 887568-33-4

4-Bromo-3,6-dichloro (1H)indazole (CAS No. 887568-33-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 4-Bromo-3,6-dichloro (1H)indazole.

Chemical Structure and Properties

The molecular formula of 4-Bromo-3,6-dichloro (1H)indazole is C₈H₄BrCl₂N₂, with a molecular weight of 258.03 g/mol. The compound features a substituted indazole ring system, where the 4-position is occupied by a bromine atom, and the 3 and 6 positions are substituted with chlorine atoms. This unique substitution pattern imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The indazole ring system is characterized by its aromaticity and nitrogen-containing heterocyclic structure. The presence of bromine and chlorine substituents enhances the compound's reactivity and stability, which are crucial factors in its potential applications in drug discovery and development.

Synthesis Methods

The synthesis of 4-Bromo-3,6-dichloro (1H)indazole can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3,6-dichloroindazole with bromine or a brominating agent. This reaction typically proceeds under controlled conditions to ensure high yield and purity of the desired product.

An alternative approach involves the sequential substitution of a precursor indazole compound with bromine and chlorine atoms. This multi-step synthesis allows for greater control over the substitution pattern and can be tailored to produce various derivatives of 4-Bromo-3,6-dichloro (1H)indazole.

Biological Properties and Applications

4-Bromo-3,6-dichloro (1H)indazole has been extensively studied for its biological activities, particularly in the context of medicinal chemistry. One of its notable properties is its ability to modulate enzyme activity. Recent research has shown that this compound can act as an inhibitor of specific enzymes involved in various physiological processes, making it a potential lead compound for drug development.

In particular, studies have demonstrated that 4-Bromo-3,6-dichloro (1H)indazole exhibits potent inhibitory effects on certain kinases, which are key regulators of cell signaling pathways. This property has sparked interest in its potential use as an anticancer agent. Preclinical studies have shown promising results in inhibiting tumor growth and inducing apoptosis in cancer cells.

Beyond its enzymatic inhibition properties, 4-Bromo-3,6-dichloro (1H)indazole has also been investigated for its anti-inflammatory effects. Research suggests that this compound can modulate inflammatory responses by interfering with specific signaling pathways involved in inflammation. This makes it a promising candidate for the treatment of inflammatory diseases.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical investigations into the therapeutic potential of 4-Bromo-3,6-dichloro (1H)indazole. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials aim to provide valuable insights into the pharmacokinetics, pharmacodynamics, and potential side effects of the compound.

In addition to its direct therapeutic applications, 4-Bromo-3,6-dichloro (1H)indazole serves as a valuable tool for chemical biology research. Its ability to selectively modulate specific biological targets makes it an important probe for studying cellular processes and identifying new drug targets.

Conclusion

4-Bromo-3,6-dichloro (1H)indazole, with its unique chemical structure and diverse biological activities, represents a promising compound in the field of medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data becomes available from clinical trials, it is likely that this compound will play an increasingly important role in drug discovery and development efforts aimed at addressing various diseases.